Cas no 2320605-24-9 (N-(6-cyclopropylpyrimidin-4-yl)methyl-2-(thiophen-3-yl)acetamide)

• Product Name: N-(6-cyclopropylpyrimidin-4-yl)methyl-2-(thiophen-3-yl)acetamide
• CAS No: 2320605-24-9
• MF: C₁₄H₁₅N₃OS
• MW: 273.353401422501
• CID: 5338788
• Update Time: 2025-10-31

N-(6-cyclopropylpyrimidin-4-yl)methyl-2-(thiophen-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-((6-cyclopropylpyrimidin-4-yl)methyl)-2-(thiophen-3-yl)acetamide
• N-[(6-cyclopropylpyrimidin-4-yl)methyl]-2-thiophen-3-ylacetamide
• N-(6-cyclopropylpyrimidin-4-yl)methyl-2-(thiophen-3-yl)acetamide

• Inchi： 1S/C14H15N3OS/c18-14(5-10-3-4-19-8-10)15-7-12-6-13(11-1-2-11)17-9-16-12/h3-4,6,8-9,11H,1-2,5,7H2,(H,15,18)
• InChI Key： TXJASVJGZMUOFG-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CC(NCC1=CC(C2CC2)=NC=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 322
• XLogP3: 1.2
• Topological Polar Surface Area: 83.1

Additional information on N-(6-cyclopropylpyrimidin-4-yl)methyl-2-(thiophen-3-yl)acetamide

N-(6-Cyclopropylpyrimidin-4-yl)methyl-2-(thiophen-3-yl)acetamide: A Comprehensive Overview

The compound N-(6-cyclopropylpyrimidin-4-yl)methyl-2-(thiophen-3-yl)acetamide, identified by the CAS number 2320605-24-9, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science.

The molecular structure of N-(6-cyclopropylpyrimidin-4-yl)methyl-2-(thiophen-3-yl)acetamide comprises a pyrimidine ring substituted with a cyclopropyl group at position 6 and an acetamide group attached to position 4. The acetamide group is further connected to a thiophene ring at position 3, introducing aromaticity and potential for π-interactions. This combination of functional groups makes the molecule highly versatile, enabling it to participate in diverse chemical reactions and biological interactions.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of a cyclopropyl group in this compound adds rigidity to the structure, potentially enhancing its binding affinity to target proteins. Additionally, the thiophene moiety is known for its electron-withdrawing properties, which can influence the electronic characteristics of the molecule and its reactivity in biochemical systems.

In terms of synthesis, N-(6-cyclopropylpyrimidin-4-yl)methyl-2-(thiophen-3-yl)acetamide can be prepared through a series of well-established organic reactions, including nucleophilic substitutions, condensations, and cyclizations. The synthesis pathway typically involves the preparation of intermediates such as 6-cyclopropylpyrimidine derivatives, which are then subjected to acylation or amidation reactions to introduce the acetamide group. The integration of thiophene into the structure is often achieved through Suzuki coupling or other cross-coupling reactions, ensuring high regioselectivity and efficiency.

From an applications perspective, this compound has shown promise in several areas. In medicinal chemistry, it has been evaluated for its potential as an anticancer agent due to its ability to modulate key signaling pathways involved in cell proliferation and apoptosis. Preclinical studies suggest that it may inhibit specific kinases associated with tumor growth, making it a candidate for further development as a targeted therapy.

In addition to its pharmacological applications, N-(6-cyclopropylpyrimidin-4-yl)methyl-2-(thiophen-3-yl)acetamide has also been explored for its role in material science. Its aromatic system and functional groups make it a potential candidate for use in organic electronics, such as semiconducting materials or components in light-emitting diodes (LEDs). The molecule's electronic properties have been studied using computational methods, providing insights into its suitability for such applications.

The CAS number 2320605-24-9 serves as a unique identifier for this compound within chemical databases and literature, facilitating its identification and retrieval by researchers worldwide. Its inclusion in major chemical databases like PubChem and ChemSpider ensures that information about its properties, synthesis, and applications is readily accessible to the scientific community.

In conclusion, N-(6-cyclopropylpyrimidin-4-y1methyl)-2-(thiophen 3 yl)acetamide represents a multifaceted molecule with significant potential across various scientific domains. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a valuable compound for future research and development efforts.